Cas no 70946-44-0 (5,8,11,13-Eicosatetraenoicacid, 15-hydroxy-, methyl ester, (5Z,8Z,11Z,13E,15S)-)

• Product Name: 5,8,11,13-Eicosatetraenoicacid, 15-hydroxy-, methyl ester, (5Z,8Z,11Z,13E,15S)-
• CAS No: 70946-44-0
• Molecular Formula: C₂₁H₃₄O₃
• Molecular Weight: 334.4929
• CID: 566257
• PubChem ID: 11002159

5,8,11,13-Eicosatetraenoicacid, 15-hydroxy-, methyl ester, (5Z,8Z,11Z,13E,15S)- Properties

Names and Identifiers

• 5,8,11,13-Eicosatetraenoicacid, 15-hydroxy-, methyl ester, (5Z,8Z,11Z,13E,15S)-
• 15(S)-HYDROXY-(5Z,8Z,11Z,13E)-*EICOSATET RAENOIC ACI
• methyl (5E,8Z,11Z,13Z,15S)-15-hydroxyicosa-5,8,11,13-tetraenoate
• 15-Hete methyl ester
• 15-Hydroxy-5,8,11,13 eicosatetraenoic acid methyl ester
• 5,8,11,13-Eicosatetraenoic acid, 15-hydroxy-, methyl ester, (S,(E,Z,Z,Z))-
• Methyl (5Z,8Z,11Z,13E,15S)-15-hydroxy-5,8,11,13-eicosatetraenoate
• BDBM50367476
• CHEMBL1907679
• CHEMBL3349313
• AKOS040755799
• 15(S)-HETE methyl ester
• 70946-44-0
• 15(S)-hydroxy-5(Z),8(Z),11(Z),13(Z)-eicosatetraenoic acid, methyl ester
• DTXSID401169849
• CS-0138335
• HY-134132

• InChIKey： ZGQAWLCSJFHXDF-QIOBGPQXSA-N
• Inchi： InChI=1S/C21H34O3/c1-3-4-14-17-20(22)18-15-12-10-8-6-5-7-9-11-13-16-19-21(23)24-2/h5-6,9-12,15,18,20,22H,3-4,7-8,13-14,16-17,19H2,1-2H3/b6-5-,11-9-,12-10-,18-15+/t20-/m0/s1
• SMILES： CCCCCC(C=CC=CCC=CCC=CCCCC(=O)OC)O

Computed Properties

• Exact Mass: 334.250795
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 15
• Monoisotopic Mass: 334.250795
• Heavy Atom Count: 24
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Refractive Index: 1.497
• Boiling Point: 447.7°C at 760 mmHg
• Flash Point: 169.9°C
• Density: 0.952

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Other hydroxyeicosapolyenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Other hydroxyeicosapolyenoic acids